N-[(2-methoxy-5-methylphenyl)sulfonyl]-N-(4-methoxyphenyl)glycine

• IUPAC Name: 2-(4-methoxy-N-(2-methoxy-5-methylphenyl)sulfonylanilino)acetic acid
• InChI: InChI=1S/C17H19NO6S/c1-12-4-9-15(24-3)16(10-12)25(21,22)18(11-17(19)20)13-5-7-14(23-2)8-6-13/h4-10H,11H2,1-3H3,(H,19,20)
• InChI Key: FYYLDTSTUKFZKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)N(CC(=O)O)C2=CC=C(C=C2)OC
• Molecular Formula: C17H19NO6S
• Molecular Weight: 365.4 g/mol

Description

N-[(2-methoxy-5-methylphenyl)sulfonyl]-N-(4-methoxyphenyl)glycine is an organic compound that belongs to the class of sulfonyl glycine derivatives This compound is characterized by the presence of a sulfonyl group attached to a glycine moiety, with methoxy and methyl substituents on the phenyl rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-methoxy-5-methylphenyl)sulfonyl]-N-(4-methoxyphenyl)glycine typically involves the reaction of 2-methoxy-5-methylbenzenesulfonyl chloride with 4-methoxyaniline in the presence of a base such as triethylamine. The resulting intermediate is then reacted with glycine under acidic conditions to yield the final product. The reaction conditions often include:

Temperature: Room temperature to 50°C

Solvent: Dichloromethane or similar organic solvents

Reaction Time: Several hours to overnight

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

N-[(2-methoxy-5-methylphenyl)sulfonyl]-N-(4-methoxyphenyl)glycine can undergo various chemical reactions, including:

Oxidation: The